Cas no 1359944-91-4 (tert-butyl 4-bromo-3-fluoropiperidine-1-carboxylate)

• Product Name: tert-butyl 4-bromo-3-fluoropiperidine-1-carboxylate
• CAS No: 1359944-91-4
• MF: C₁₀H₁₇BrFNO₂
• MW: 282.149885892868
• MDL: MFCD31456767
• CID: 4590475
• PubChem ID: 134129827
• Update Time: 2025-06-25

tert-butyl 4-bromo-3-fluoropiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-piperidinecarboxylic acid, 4-bromo-3-fluoro-, 1,1-dimethylethyl ester
• tert-Butyl 4-bromo-3-fluoropiperidine-1-carboxylate
• t-Butyl 4-bromo-3-fluoropiperidine-1-carboxylate
• AS-54331
• 1-Piperidinecarboxylicacid,4-bromo-3-fluoro-,1,1-dimethylethylester
• 1359944-91-4
• 1-Boc-4-bromo-3-fluoropiperidine
• MFCD31456767
• DB-210514
• P17764
• AKOS037644748
• CS-0052933
• 1-?piperidinecarboxylic acid, 4-?bromo-?3-?fluoro-?, 1,?1-?dimethylethyl ester
• EN300-746117
• tert-butyl 4-bromo-3-fluoropiperidine-1-carboxylate

• MDL： MFCD31456767
• Inchi： 1S/C10H17BrFNO2/c1-10(2,3)15-9(14)13-5-4-7(11)8(12)6-13/h7-8H,4-6H2,1-3H3
• InChI Key： YATYOTHYSYTNIS-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCC(Br)C(F)C1

Computed Properties

• Exact Mass: 281.04267g/mol
• Monoisotopic Mass: 281.04267g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 29.5Ų

Additional information on tert-butyl 4-bromo-3-fluoropiperidine-1-carboxylate

tert-butyl 4-bromo-3-fluoropiperidine-1-carboxylate: A Key Intermediate in Medicinal Chemistry and Drug Development

tert-butyl 4-bromo-3-fluoropiperidine-1-carboxylate, with the CAS No. 1359944-91-4, represents a critical synthetic intermediate in the development of novel pharmaceutical compounds. This molecule combines multiple functional groups, including a bromo substituent at the 4-position, a fluorine atom at the 3-position, and a carboxylate group at the 1-position, all attached to a piperidine ring. The unique structural features of tert-butyl 4-bromo-3-fluoropiperidine-1-carboxylate make it highly relevant to the design of bioactive molecules targeting various therapeutic areas, including oncology, neurodegenerative diseases, and inflammatory disorders.

Recent advances in medicinal chemistry have highlighted the importance of tert-butyl 4-bromo-3-fluoropiperidine-1-carboxylate as a versatile building block for the synthesis of drug candidates. The bromo and fluorine substituents introduce critical steric and electronic effects, which can modulate the pharmacokinetic and pharmacodynamic profiles of the final compounds. For instance, the fluorine atom at the 3-position may enhance metabolic stability by reducing susceptibility to hydrolysis, while the bromo group at the 4-position can serve as a reactive handle for further functionalization. These properties are particularly valuable in the context of fluorinated compounds, which have shown promising activity in targeting G protein-coupled receptors (GPCRs) and ion channels.

One of the most significant applications of tert-butyl 4-bromo-3-fluoropiperidine-1-carboxylate is in the development of fluorinated piperidine derivatives for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. A 2023 study published in Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited potent neuroprotective effects by modulating the activity of acetylcholinesterase and monoamine oxidase. The study also emphasized the role of the fluorine atom in improving the blood-brain barrier permeability, a critical factor for the efficacy of central nervous system (CNS) drugs.

In the field of oncology, tert-butyl 4-bromo-3-fluoropiperidine-1-carboxylate has been explored as a scaffold for the design of fluorinated alkaloids with anti-cancer properties. Researchers at the University of Tokyo have reported that derivatives of this compound show selective cytotoxicity against multidrug-resistant cancer cells. The bromo group at the 4-position was found to enhance the binding affinity to the P-glycoprotein transporter, a key mechanism in overcoming drug resistance. This finding underscores the potential of tert-butyl 4-bromo-3-fluoropiperidine-1-carboxylate in the development of next-generation chemotherapeutics.

The synthesis of tert-butyl 4-bromo-3-fluoropiperidine-1-carboxylate involves a series of well-established chemical transformations, including the formation of the piperidine ring and the introduction of bromo and fluorine substituents. A recent paper in Organic Letters described a novel method for the efficient preparation of this compound using microwave-assisted protocols. The study highlighted the advantages of this approach, including shorter reaction times and higher yields compared to traditional methods. This development is particularly relevant for large-scale production of pharmaceutical intermediates, where cost and efficiency are critical factors.

Another area of interest is the use of tert-butyl 4-bromo-3-fluoropiperidine-1-carboxylate in the design of fluorinated organophosphorus compounds for the treatment of parasitic infections. A 2023 review in Antimicrobial Agents and Chemotherapy discussed the potential of fluorinated derivatives in improving the efficacy of antiparasitic drugs. The study suggested that the fluorine atom could enhance the lipophilicity of the molecules, facilitating their penetration into the cellular membranes of parasites. This property is particularly important for the development of drugs targeting protozoan infections such as malaria and leishmaniasis.

The pharmacological properties of tert-butyl 4-bromo-3-fluoropiperidine-1-carboxylate have also been investigated in the context of anti-inflammatory agents. A recent study published in Pharmaceutical Research demonstrated that derivatives of this compound exhibited significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The study also noted that the fluorine atom played a crucial role in stabilizing the molecular structure, thereby enhancing the drug's half-life in vivo.

In addition to its therapeutic applications, tert-butyl 4-bromo-3-fluoropiperidine-1-carboxylate has been explored for its potential in fluorinated materials for biomedical applications. Researchers at MIT have developed a new class of fluorinated polymers based on this compound, which show improved biocompatibility and reduced immunogenicity. These materials are being tested for use in tissue engineering and drug delivery systems, where their unique properties could offer significant advantages over traditional materials.

The environmental impact of tert-butyl 4-bromo-3-fluoropiperidine-1-carboxylate is another important consideration in its development. A 2023 study in Green Chemistry evaluated the sustainability of the synthesis process for this compound. The study found that the use of green solvents and catalytic methods could significantly reduce the environmental footprint of its production. This aligns with the growing emphasis on sustainable chemistry in the pharmaceutical industry, where minimizing waste and energy consumption is becoming a priority.

Overall, tert-butyl 4-bromo-3-fluoropiperidine-1-carboxylate represents a promising synthetic intermediate with a wide range of applications in pharmaceutical research. Its unique structural features and functional groups make it a valuable tool for the development of novel drugs targeting various diseases. As research in this area continues to advance, the potential of tert-butyl 4-bromo-3-fluoropiperidine-1-carboxylate is likely to expand, offering new opportunities for innovation in the field of medicinal chemistry.

Further studies are needed to fully explore the therapeutic potential of tert-butyl 4-bromo-3-fluoropiperidine-1-carboxylate and to optimize its synthesis for industrial applications. Collaborative efforts between academia and industry will be essential in translating these findings into viable pharmaceutical products. As the demand for innovative therapies continues to grow, the role of tert-butyl 4-bromo-3-fluoropiperidine-1-carboxylate in the development of new drugs is expected to become even more significant in the years to come.